Cas no 170097-58-2 ((S)-2-[Boc-(methyl)amino]-N-methyl-N-methoxy-propanamide)

• Product Name: (S)-2-[Boc-(methyl)amino]-N-methyl-N-methoxy-propanamide
• CAS No: 170097-58-2
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• MDL: MFCD31729566
• CID: 4774827
• PubChem ID: 54096589
• Update Time: 2025-10-29

(S)-2-[Boc-(methyl)amino]-N-methyl-N-methoxy-propanamide Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (1-(methoxy(methyl)amino)-1-oxopropan-2-yl)(methyl)carbamate
• AK00779666
• AK00779667
• (S)-2-[Boc-(methyl)amino]-N-methyl-N-methoxy-propanamide
• tert-Butyl (1-(methoxy(methyl)amino)-1-oxopropan-2-yl)(methyl)carbamate
• SCHEMBL8647813
• CS-0162141
• tert-butyl N-[(2S)-1-[methoxy(methyl)amino]-1-oxopropan-2-yl]-N-methylcarbamate
• 170097-58-2
• MFCD31729566
• D80255

• MDL： MFCD31729566
• Inchi： 1S/C11H22N2O4/c1-8(9(14)13(6)16-7)12(5)10(15)17-11(2,3)4/h8H,1-7H3
• InChI Key： MXNQKIPLJZAZBI-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C(N(C)OC)=O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Additional information on (S)-2-[Boc-(methyl)amino]-N-methyl-N-methoxy-propanamide

Introduction to (S)-2-[Boc-(methyl)amino]-N-methyl-N-methoxy-propanamide (CAS No. 170097-58-2)

(S)-2-[Boc-(methyl)amino]-N-methyl-N-methoxy-propanamide (CAS No. 170097-58-2) is a chiral compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a methylamino moiety, and an N-methyl-N-methoxy amide functionality. These features make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to temporarily block the reactivity of amino groups. This allows for selective functionalization of other parts of the molecule, which is crucial in the stepwise construction of complex organic molecules. The methylamino moiety, on the other hand, can influence the conformational flexibility and binding properties of the molecule, making it suitable for interactions with biological targets.

The N-methyl-N-methoxy amide functionality is another key feature of this compound. Amides are known for their stability and ability to form hydrogen bonds, which are important for molecular recognition processes in biological systems. The presence of both methyl and methoxy groups on the amide nitrogen can modulate the electronic properties and solubility of the molecule, further enhancing its utility in drug design.

Recent studies have highlighted the potential applications of (S)-2-[Boc-(methyl)amino]-N-methyl-N-methoxy-propanamide in various areas of medicinal chemistry. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a versatile building block for the synthesis of peptidomimetics and small molecule inhibitors. These derivatives have shown promising activity against several therapeutic targets, including enzymes and receptors involved in cancer and neurodegenerative diseases.

In another study, researchers at a leading pharmaceutical company explored the use of (S)-2-[Boc-(methyl)amino]-N-methyl-N-methoxy-propanamide as a chiral auxiliary in asymmetric synthesis. The results indicated that this compound can effectively control stereochemistry during the formation of new carbon-carbon bonds, leading to high enantioselectivity and yield. This finding has significant implications for the large-scale production of chiral drugs, where maintaining stereopurity is critical for safety and efficacy.

The physicochemical properties of (S)-2-[Boc-(methyl)amino]-N-methyl-N-methoxy-propanamide have also been extensively studied. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation due to exposure to strong acids or bases. The compound is moderately soluble in common organic solvents such as dichloromethane and ethyl acetate, making it suitable for various synthetic transformations.

In terms of safety, (S)-2-[Boc-(methyl)amino]-N-methyl-N-methoxy-propanamide is classified as a low-risk chemical with minimal environmental impact when handled properly. However, it is always advisable to follow standard laboratory safety protocols and use appropriate personal protective equipment (PPE) when working with this compound.

From a regulatory perspective, (S)-2-[Boc-(methyl)amino]-N-methoxy-propanamide is not currently listed as a controlled substance or hazardous material by major regulatory bodies such as the Environmental Protection Agency (EPA) or the Occupational Safety and Health Administration (OSHA). This status facilitates its use in research and development settings without undue regulatory constraints.

In conclusion, (S)-2-[Boc-(methyl)amino]-N-methyl-N-methoxy-propanamide (CAS No. 170097-58-2) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal building block for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new applications and optimize its use in various synthetic strategies, further solidifying its importance in the field.